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Compound of Interest

Compound Name: ML-031

Cat. No.: B1663764 Get Quote

Essential Safety and Handling Guide for ML-031
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of ML-031, a potent

S1P2 receptor agonist.

This document provides critical safety and logistical information for the handling of ML-031
(CAS 852230-33-2), a crystalline solid used in research. Adherence to these guidelines is

essential to ensure personal safety and proper disposal.

Immediate Safety Precautions
ML-031 should be considered hazardous until more comprehensive safety information is

available.[1] All personnel must review the complete Safety Data Sheet (SDS) provided by the

supplier before commencing any work.[1] The following are immediate, essential precautions:

Avoid all contact: Do not ingest, inhale, or allow the compound to come into contact with

eyes, skin, or clothing.[1]

Thorough hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Work in a designated area: All handling of ML-031 should occur in a well-ventilated area,

preferably within a chemical fume hood.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the required PPE for handling ML-031.

Body Part
Personal Protective

Equipment
Standard

Eyes/Face
Chemical safety goggles or a

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat. Additional protection

such as an apron or full-body

suit may be necessary for

larger quantities or risk of

splashing.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if there is

a risk of inhalation of dust or

aerosols.

Operational and Disposal Plans
Handling and Storage:

ML-031 is supplied as a crystalline solid.[1] When preparing stock solutions, it is soluble in

organic solvents like ethanol and DMSO at approximately 5 mg/ml.[1]

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place at -20°C

for long-term stability.[1]

Solution Preparation: Prepare solutions in a chemical fume hood. Purge the solvent of

choice with an inert gas before dissolving the compound.[1]
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Spill Management:

In the event of a spill, prevent the material from entering drains or waterways.

Solid Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed, labeled container for hazardous waste disposal.

Liquid Spills: Absorb with an inert material (e.g., vermiculite, sand) and collect the resulting

solid waste for disposal.

Disposal:

All waste containing ML-031 must be treated as hazardous waste and disposed of in

accordance with all federal, state, and local regulations.

Waste Containers: Use designated, clearly labeled, and sealed containers for all ML-031
waste.

Disposal Route: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for proper disposal by a licensed hazardous waste management company. Do not

dispose of ML-031 down the drain or in regular trash.

Visual Safety Guides
To further ensure safe handling, the following diagrams outline the essential workflows and

safety hierarchies.
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Safe Handling Workflow for ML-031
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Caption: Step-by-step workflow for the safe handling of ML-031.
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Hierarchy of Controls for ML-031 Exposure

Elimination
(Not Feasible for Research)
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(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., Safe Work Practices, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)
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Caption: Hierarchy of controls to minimize exposure to ML-031.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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